Cas no 2165523-09-9 (rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid)

• Product Name: rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid
• CAS No: 2165523-09-9
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5654852
• PubChem ID: 165893671
• Update Time: 2025-08-02

rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{4-[(3R,4R)-4-methoxypyrrolidin-3-yl]-1H-1,2,3-triazol-1-yl}acetic acid
• 2165523-09-9
• EN300-27732566
• rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid

• Inchi： 1S/C9H14N4O3/c1-16-8-3-10-2-6(8)7-4-13(12-11-7)5-9(14)15/h4,6,8,10H,2-3,5H2,1H3,(H,14,15)/t6-,8+/m0/s1
• InChI Key： QDWFJOUHVKBGDS-POYBYMJQSA-N
• SMILES： O(C)[C@@H]1CNC[C@H]1C1=CN(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 89.3Ų

Additional information on rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid

Comprehensive Overview of rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid (CAS No. 2165523-09-9)

The compound rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid (CAS No. 2165523-09-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a pyrrolidine ring, a 1,2,3-triazole moiety, and an acetic acid functional group makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeting enzyme inhibition, receptor modulation, and cancer therapeutics, aligning with current trends in precision medicine and personalized healthcare.

One of the most intriguing aspects of rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid is its stereochemistry, which plays a critical role in its biological activity. The presence of the (3R,4R)-4-methoxypyrrolidin-3-yl group introduces chirality, a feature highly sought after in modern drug design due to its influence on pharmacokinetics and target selectivity. This aligns with the growing demand for enantiomerically pure compounds in the pharmaceutical industry, as highlighted by recent advancements in asymmetric synthesis and chiral separation technologies.

In the context of current research trends, rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid has been explored for its potential role in click chemistry applications. The 1,2,3-triazole linkage, formed via Huisgen cycloaddition, is a hallmark of this compound, enabling efficient conjugation with other biomolecules. This property is particularly relevant in the development of bioconjugates and prodrugs, addressing the need for targeted drug delivery systems—a hot topic in nanomedicine and theranostics.

From a synthetic perspective, the preparation of rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid often involves multi-step organic transformations, including pyrrolidine functionalization, azide-alkyne cycloaddition, and carboxylic acid activation. These methods are frequently discussed in academic and industrial settings, reflecting the broader interest in green chemistry and atom-economical processes. Researchers are also investigating scalable routes to this compound to meet the demands of high-throughput screening and combinatorial chemistry.

The physicochemical properties of rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid, such as its solubility, logP, and hydrogen bonding capacity, are critical for its application in drug formulation. These parameters are often optimized to enhance bioavailability and tissue penetration, key considerations in the development of small-molecule therapeutics. Recent studies have leveraged computational tools like molecular docking and QSAR modeling to predict its interactions with biological targets, a strategy that resonates with the rise of AI-driven drug discovery.

In summary, rac-2-{4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazol-1-yl}acetic acid (CAS No. 2165523-09-9) represents a compelling case study in the intersection of structural complexity, biological relevance, and synthetic innovation. Its potential applications span from drug development to chemical biology, making it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in therapeutic innovation and materials science.